Cas no 1542864-50-5 (4-(4-bromophenyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 4-(4-bromophenyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1542864-50-5
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• MDL: MFCD26634234
• CID: 5452014
• PubChem ID: 83662737
• Update Time: 2025-06-14

4-(4-bromophenyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1542864-50-5
• Z1813162706
• 4-(4-Bromophenyl)-1,2-oxazole-3-carboxylic acid
• EN300-9810873
• 4-(4-Bromophenyl)-3-isoxazolecarboxylic acid
• 4-(4-bromophenyl)-1,2-oxazole-3-carboxylic acid

• MDL： MFCD26634234
• Inchi： 1S/C10H6BrNO3/c11-7-3-1-6(2-4-7)8-5-15-12-9(8)10(13)14/h1-5H,(H,13,14)
• InChI Key： BAJNRENGMKUZDH-UHFFFAOYSA-N
• SMILES： O1C=C(C2=CC=C(Br)C=C2)C(C(O)=O)=N1

Computed Properties

• Exact Mass: 266.95311g/mol
• Monoisotopic Mass: 266.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 4-(4-bromophenyl)-1,2-oxazole-3-carboxylic acid

Comprehensive Overview of 4-(4-bromophenyl)-1,2-oxazole-3-carboxylic acid (CAS No. 1542864-50-5)

4-(4-bromophenyl)-1,2-oxazole-3-carboxylic acid (CAS No. 1542864-50-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the oxazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a bromophenyl group and a carboxylic acid moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel therapeutic agents targeting diseases like cancer, inflammation, and microbial infections.

The compound's unique structure, featuring a 1,2-oxazole ring, contributes to its stability and reactivity, making it a versatile building block in organic synthesis. Recent studies have explored its use in developing small-molecule inhibitors and bioconjugates, aligning with the growing trend of personalized medicine and targeted therapies. Additionally, its 4-bromophenyl substituent enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern synthetic chemistry.

In the context of green chemistry and sustainable practices, 4-(4-bromophenyl)-1,2-oxazole-3-carboxylic acid has been investigated for its potential role in eco-friendly synthesis routes. With increasing regulatory pressures to reduce hazardous waste, chemists are exploring greener alternatives, and this compound's modularity offers promising avenues. Its compatibility with catalytic processes and biodegradable solvents aligns with the industry's shift toward environmentally responsible practices.

From a commercial perspective, the demand for high-purity intermediates like 1542864-50-5 is rising, driven by the expansion of contract research organizations (CROs) and the pharmaceutical outsourcing market. Quality control and scalability are critical factors, and suppliers are investing in advanced analytical techniques, such as HPLC and LC-MS, to ensure batch consistency. This focus on quality resonates with end-users seeking reliable materials for preclinical and clinical studies.

Another area of interest is the compound's potential in material science. Its aromatic and heterocyclic components make it a candidate for designing organic semiconductors and photovoltaic materials. As the renewable energy sector grows, researchers are examining its electronic properties for applications in OLEDs and solar cells, addressing global concerns about energy sustainability.

In summary, 4-(4-bromophenyl)-1,2-oxazole-3-carboxylic acid (CAS No. 1542864-50-5) is a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and materials science. Its structural features and reactivity profile position it as a key player in advancing innovative technologies and sustainable solutions. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of scientific and industrial progress.